Cas no 33104-36-8 (2,4,5-Trichlorophenyl Formate)

• Product Name: 2,4,5-Trichlorophenyl Formate
• CAS No: 33104-36-8
• MF: C₇H₅Cl₃O₃
• MW: 243.471799612045
• CID: 2822411
• Update Time: 2025-05-20

2,4,5-Trichlorophenyl Formate Chemical and Physical Properties

Names and Identifiers

• formic acid,2,4,5-trichlorophenol
• (3-nitrophenyl) formate
• 2,4,5-trichlorophenoxide ion
• Phenol, 2,4,5-trichloro-, formate
• formic acid;2,4,5-trichlorophenol
• Formic acid--2,4,5-trichlorophenol (1/1)
• 2,4,5-Trichlorophenyl Formate

• Inchi： 1S/C6H3Cl3O.CH2O2/c7-3-1-5(9)6(10)2-4(3)8;2-1-3/h1-2,10H;1H,(H,2,3)
• InChI Key： IRMFFEKZOJNZGW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1O)Cl)Cl.OC=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 130
• Topological Polar Surface Area: 57.5

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 283.2±40.0 °C at 760 mmHg
• Flash Point: 124.6±26.3 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2,4,5-Trichlorophenyl Formate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2,4,5-Trichlorophenyl Formate

2,4,5-Trichlorophenyl Formate: A Comprehensive Overview

The compound with CAS No. 33104-36-8, commonly referred to as 2,4,5-Trichlorophenyl Formate, is a significant chemical entity with diverse applications in various industries. This compound is a derivative of trichlorophenol and is widely used in the synthesis of agrochemicals and specialty chemicals. The trichlorophenyl group in its structure contributes to its unique chemical properties, making it a versatile building block in organic synthesis.

Recent studies have highlighted the importance of 2,4,5-Trichlorophenyl Formate in the development of novel pesticides and herbicides. Researchers have explored its role as an intermediate in the synthesis of benzodiazepines and other bioactive compounds. The formate ester functional group in this compound has been shown to enhance the stability and bioavailability of certain pharmaceutical agents, making it a valuable component in drug design.

The synthesis of 2,4,5-Trichlorophenyl Formate involves a multi-step process that typically starts with the chlorination of phenol derivatives. Advanced techniques such as electrophilic substitution and Friedel-Crafts alkylation have been employed to optimize the production process. Recent advancements in catalytic systems have further improved the yield and purity of this compound, ensuring its suitability for high-value applications.

In terms of environmental impact, 2,4,5-Trichlorophenyl Formate has been studied for its biodegradation pathways. Research indicates that under aerobic conditions, this compound undergoes microbial degradation into less toxic byproducts. However, its persistence in aquatic environments remains a concern, necessitating further investigation into eco-friendly disposal methods.

The application of 2,4,5-Trichlorophenyl Formate extends beyond agriculture. It has been utilized in the synthesis of advanced materials such as polymers and composites. Its ability to form stable ester linkages makes it an attractive candidate for developing high-performance adhesives and coatings. Recent breakthroughs in nanotechnology have also explored its potential as a precursor for functionalized nanoparticles.

From a safety perspective, handling 2,4,5-Trichlorophenyl Formate requires adherence to standard laboratory protocols due to its potential irritant properties. Occupational exposure studies have emphasized the importance of personal protective equipment (PPE) during synthesis and processing. Regulatory bodies continue to monitor its usage to ensure compliance with health and safety standards.

In conclusion, 2,4,5-Trichlorophenyl Formate (CAS No. 33104-36-8) stands out as a critical chemical intermediate with multifaceted applications across various industries. Its unique chemical properties and versatile functionality make it an essential component in modern chemical synthesis. As research progresses, new insights into its applications and environmental impact will undoubtedly shape its future role in both industrial and academic settings.